Cas no 99295-82-6 ((2S)-2-amino-3-cyclopentylpropanoic acid)
99295-82-6 structure
(2S)-2-amino-3-cyclopentylpropanoic acid Properties
Names and Identifiers
-
- (S)-2-Amino-3-cyclopentylpropanoic acid
- (S)-2-Aminocyclopentanepropanoic acid
- H-Cpa-OH
- (S)-3-Cyclopentylalanine
- 3-cyclopentane-L-alanine
- 3-Cyclopentyl-L-alanine
- Cyclopentanepropanoic acid, a-amino-,(S)-
- H-L-cycPentAla-OH
- L-Cyclopentylalanine
- L-3-Cyclopentylalanine
- (2S)-2-amino-3-cyclopentylpropanoic acid
- 3-cyclopentylalanine
- H-Ala(cPen)-OH
- (S)-2-Amino-3-cyclopentyl-propionic acid
- beta-cyclopentyl-l-alanine
- beta-Cyclopentyl-L-Ala-OH
- KDYAKYRBGLKMAK-ZETCQYMHSA-N
- CS-
- (S)-2-Amino-3-cyclopentylpropionic acid
- b-Cyclopentyl-L-Ala-OH
- AKOS012010914
- (2S)-2-Ammonio-3-cyclopentylpropanoate
- CHEMBL4091021
- EN300-171253
- 99295-82-6
- MFCD01632069
- SCHEMBL288282
- DTXSID40426467
- (S)-alfa-Amino-cyclopentanepropanoic acid ;3-cyclopentane-L-alanine
- CS-W008898
- L-beta-Cyclopentylalanine
- DS-17831
- (2~{S})-2-azanyl-3-cyclopentyl-propanoic acid
- +Expand
-
- MFCD01632069
- KDYAKYRBGLKMAK-ZETCQYMHSA-N
- 1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m0/s1
- O([H])C([C@]([H])(C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])N([H])[H])=O
Computed Properties
- 157.11
- 2
- 3
- 3
- 157.11
- 11
- 141
- 0
- 1
- 0
- 0
- 0
- 1
- -0.8
- 63.3
Experimental Properties
- 1.67890
- 63.32000
- 290.5°Cat760mmHg
- No data available
- No data available
- 129.5°C
- White to Yellow Solid
- 1.111
(2S)-2-amino-3-cyclopentylpropanoic acid Price
(2S)-2-amino-3-cyclopentylpropanoic acid Related Literature
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A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
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Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
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4. Back cover
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Daniel C. Leslie,Brett A. Melnikoff,Daniel J. Marchiarullo,Devin R. Cash,Jerome P. Ferrance Lab Chip, 2010,10, 1960-1966
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774
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Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
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Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
Recommended suppliers
Amadis Chemical Company Limited
(CAS:99295-82-6)(2S)-2-amino-3-cyclopentylpropanoic acid
99%
5g
287.0